N-(4-fluorophenyl)-3-(6-(4-methoxyphenyl)imidazo[2,1-b]thiazol-3-yl)propanamide

• IUPAC Name: N-(4-fluorophenyl)-3-[6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanamide
• InChI: InChI=1S/C21H18FN3O2S/c1-27-18-9-2-14(3-10-18)19-12-25-17(13-28-21(25)24-19)8-11-20(26)23-16-6-4-15(22)5-7-16/h2-7,9-10,12-13H,8,11H2,1H3,(H,23,26)
• InChI Key: ZZUQBUQEWXKPSW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CN3C(=CSC3=N2)CCC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C21H18FN3O2S
• Molecular Weight: 395.5 g/mol

Description

N-(4-fluorophenyl)-3-(6-(4-methoxyphenyl)imidazo[2,1-b]thiazol-3-yl)propanamide, also known as FIT-039, is a chemical compound that has been studied extensively for its potential therapeutic applications. FIT-039 belongs to a class of compounds known as imidazothiazoles, which have been shown to have various pharmacological properties.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-3-(6-(4-methoxyphenyl)imidazo[2,1-b]thiazol-3-yl)propanamide involves the inhibition of various enzymes and signaling pathways. N-(4-fluorophenyl)-3-(6-(4-methoxyphenyl)imidazo[2,1-b]thiazol-3-yl)propanamide has been shown to inhibit the activity of protein kinase C (PKC), which is involved in various cellular processes, including cell proliferation and differentiation. N-(4-fluorophenyl)-3-(6-(4-methoxyphenyl)imidazo[2,1-b]thiazol-3-yl)propanamide also inhibits the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and immune response.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-3-(6-(4-methoxyphenyl)imidazo[2,1-b]thiazol-3-yl)propanamide has been shown to have various biochemical and physiological effects. In cancer research, N-(4-fluorophenyl)-3-(6-(4-methoxyphenyl)imidazo[2,1-b]thiazol-3-yl)propanamide has been shown to induce apoptosis and inhibit the growth of cancer cells. In inflammation research, N-(4-fluorophenyl)-3-(6-(4-methoxyphenyl)imidazo[2,1-b]thiazol-3-yl)propanamide has been shown to reduce the production of inflammatory cytokines and inhibit the activation of NF-κB. In neurodegenerative disease research, N-(4-fluorophenyl)-3-(6-(4-methoxyphenyl)imidazo[2,1-b]thiazol-3-yl)propanamide has been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-fluorophenyl)-3-(6-(4-methoxyphenyl)imidazo[2,1-b]thiazol-3-yl)propanamide in lab experiments is its specificity for PKC inhibition. N-(4-fluorophenyl)-3-(6-(4-methoxyphenyl)imidazo[2,1-b]thiazol-3-yl)propanamide has been shown to inhibit PKC activity without affecting other kinases. This specificity allows for more accurate and precise experiments. However, one limitation of using N-(4-fluorophenyl)-3-(6-(4-methoxyphenyl)imidazo[2,1-b]thiazol-3-yl)propanamide is its limited solubility in water. This can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of N-(4-fluorophenyl)-3-(6-(4-methoxyphenyl)imidazo[2,1-b]thiazol-3-yl)propanamide. One direction is the further exploration of its potential therapeutic applications in cancer, inflammation, and neurodegenerative diseases. Another direction is the development of more soluble analogs of N-(4-fluorophenyl)-3-(6-(4-methoxyphenyl)imidazo[2,1-b]thiazol-3-yl)propanamide to improve its administration in lab experiments. Additionally, the development of N-(4-fluorophenyl)-3-(6-(4-methoxyphenyl)imidazo[2,1-b]thiazol-3-yl)propanamide as a potential drug candidate for clinical use should also be explored.

Scientific Research Applications

N-(4-fluorophenyl)-3-(6-(4-methoxyphenyl)imidazo[2,1-b]thiazol-3-yl)propanamide has been studied for its potential therapeutic applications in various fields, including cancer, inflammation, and neurodegenerative diseases. In cancer research, N-(4-fluorophenyl)-3-(6-(4-methoxyphenyl)imidazo[2,1-b]thiazol-3-yl)propanamide has been shown to inhibit the growth of cancer cells and induce apoptosis. Inflammation research has shown that N-(4-fluorophenyl)-3-(6-(4-methoxyphenyl)imidazo[2,1-b]thiazol-3-yl)propanamide can reduce inflammation by inhibiting the production of inflammatory cytokines. In neurodegenerative disease research, N-(4-fluorophenyl)-3-(6-(4-methoxyphenyl)imidazo[2,1-b]thiazol-3-yl)propanamide has been shown to have neuroprotective effects and improve cognitive function.